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Cat. No.: B15360093 Get Quote

Technical Guide: Ammonium Iron(III) Sulfate
Dodecahydrate
Prepared for: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Examination of the Chemical Structure, Properties, and Synthesis of

Ammonium Iron(III) Sulfate Dodecahydrate (Azanium;iron(3+);sulfate)

Introduction
Ammonium iron(III) sulfate, systematically named azanium;iron(3+);sulfate, is an inorganic

compound and a member of the alum family of double salts. The most common and stable

form is the dodecahydrate, with the chemical formula NH₄Fe(SO₄)₂·12H₂O. Also known as

ferric ammonium sulfate (FAS) or iron alum, this compound presents as pale violet, octahedral

crystals. It is a crucial reagent in various fields, including analytical chemistry, where it serves

as an iron standard, and in biochemistry as a catalyst for generating free radicals. Its

applications extend to dyeing and textile printing as a mordant, wastewater treatment, and

organic synthesis. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, and detailed experimental protocols for its synthesis and

structural characterization.

Physicochemical and Crystallographic Properties
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Ammonium iron(III) sulfate dodecahydrate is a crystalline solid that is readily soluble in water.

The aqueous solution is acidic due to the hydrolysis of the hydrated ferric ion. The compound is

paramagnetic and acts as a weak oxidizing agent.

Quantitative Data Summary
The following tables summarize the key quantitative properties of ammonium iron(III) sulfate

dodecahydrate.

Property Value Reference

Chemical Formula NH₄Fe(SO₄)₂·12H₂O

Molar Mass 482.19 g/mol

Appearance Pale violet octahedral crystals

Density 1.71 g/cm³

Melting Point 39-41 °C (102-106 °F)

Solubility in Water 1240 g/L (at 25 °C)

pH of 0.1 M Solution ~2.5

Crystallographic Parameter Value Reference

Crystal System Cubic (as an alum)

Space Group Pa-3

Unit Cell Dimension (a) 12.293 Å

Fe-O Bond Length
~1.98 Å (typical for

[Fe(H₂O)₆]³⁺)

Note: Detailed atomic coordinates and specific bond angle data from single-crystal X-ray

diffraction studies are not readily available in public databases. The Fe-O bond length is a

typical value for the hexaaquairon(III) ion.
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Chemical Structure
As a member of the alum family, the crystal structure of ammonium iron(III) sulfate

dodecahydrate is well-defined. The structure consists of:

A hexaaquairon(III) cation, [Fe(H₂O)₆]³⁺: The iron(III) ion is octahedrally coordinated to six

water molecules.

An ammonium cation, NH₄⁺.

Two sulfate anions, SO₄²⁻.

Six additional water molecules of crystallization, which, along with the other ions, are held

together in the crystal lattice by an extensive network of hydrogen bonds.

The overall formula can be more descriptively written as NH₄--INVALID-LINK--₂·6H₂O. The pale

violet color of the crystals is characteristic of the [Fe(H₂O)₆]³⁺ ion.

Experimental Protocols
Synthesis of Ammonium Iron(III) Sulfate Dodecahydrate
This protocol details the synthesis of ferric ammonium sulfate from ferrous ammonium sulfate

(Mohr's salt) via oxidation.

Materials:

Ferrous sulfate heptahydrate (FeSO₄·7H₂O) or Ferrous ammonium sulfate hexahydrate

((NH₄)₂Fe(SO₄)₂·6H₂O)

Concentrated sulfuric acid (98%)

Hydrogen peroxide (30% w/v)

Ammonium sulfate ((NH₄)₂SO₄) (if starting from ferrous sulfate)

Distilled water

Beakers
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Glass stirring rod

Heating plate

Ice bath

Buchner funnel and filter paper

Procedure:

Preparation of Ferrous Sulfate Solution: Dissolve 22.2 g of ferrous sulfate heptahydrate in 20

mL of distilled water in a 250 mL beaker. To prevent hydrolysis and the formation of iron(III)

hydroxides, slowly add 4 mL of concentrated sulfuric acid while stirring.

Oxidation of Iron(II) to Iron(III): Gently heat the acidic ferrous sulfate solution. Slowly, and in

small portions, add 10 mL of 30% hydrogen peroxide to the warm solution. The reaction is

exothermic and will be accompanied by effervescence. The solution's color will change from

pale green to a reddish-brown or dark yellow, indicating the oxidation of Fe²⁺ to Fe³⁺.

Continue heating gently for about 10 minutes after the addition is complete to ensure all the

peroxide has decomposed.

Addition of Ammonium Sulfate: In a separate beaker, dissolve 5.3 g of ammonium sulfate in

a minimal amount of hot distilled water (approximately 10-15 mL).

Formation of the Double Salt: Add the hot ammonium sulfate solution to the hot ferric sulfate

solution and stir to mix.

Crystallization: Remove the beaker from the heat and allow it to cool slowly to room

temperature. Then, place the beaker in an ice bath to facilitate the crystallization of the pale

violet ferric alum crystals.

Isolation and Drying: Collect the crystals by vacuum filtration using a Buchner funnel. Wash

the crystals with a small amount of cold distilled water to remove any soluble impurities.

Allow the crystals to air dry on a filter paper. For long-term storage, keep the crystals in a

sealed container to prevent efflorescence (loss of water
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[https://www.benchchem.com/product/b15360093#what-is-the-chemical-structure-of-
azanium-iron-3-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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